Cas no 1805326-13-9 (6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine)
6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine is a halogenated pyridine derivative with a cyano and difluoromethyl substituent, offering unique reactivity and versatility in synthetic chemistry. Its electron-withdrawing groups enhance electrophilic character, making it a valuable intermediate for agrochemical and pharmaceutical applications. The dichloro and cyano functionalities provide multiple sites for nucleophilic substitution, enabling selective modifications. The difluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in the synthesis of advanced heterocyclic frameworks, where its structural features facilitate the development of bioactive molecules with enhanced properties. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic routes.
1805326-13-9 structure
Product Name:6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine
CAS No:1805326-13-9
MF:C7H2Cl2F2N2
MW:223.006986141205
CID:4850308
Update Time:2025-05-28
6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine
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- Inchi： 1S/C7H2Cl2F2N2/c8-4-1-3(7(10)11)5(2-12)13-6(4)9/h1,7H
- InChI Key： ARTZSPRZITZSIC-UHFFFAOYSA-N
- SMILES： ClC1=C(N=C(C#N)C(C(F)F)=C1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 228
- XLogP3: 3.1
- Topological Polar Surface Area: 36.7
6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073416-250mg |
6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine |
1805326-13-9 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029073416-500mg |
6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine |
1805326-13-9 | 97% | 500mg |
$782.40 | 2022-04-01 | |
| Alichem | A029073416-1g |
6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine |
1805326-13-9 | 97% | 1g |
$1,475.10 | 2022-04-01 |
6-Cyano-2,3-dichloro-5-(difluoromethyl)pyridine Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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